Cas no 1330286-53-7 (Z-Ser(trt)-OH)

• Product name: Z-Ser(trt)-OH
• CAS No: 1330286-53-7
• MF: C₃₀H₂₇NO₅
• MW: 481.539088487625
• MDL: MFCD02684513
• CID: 2097453

Z-Ser(trt)-OH Chemical and Physical Properties

Names and Identifiers

• Z-Ser(Trt)-OH
• Z-O-trityl-L-serine
• KM5623
• N-alpha-Carbobenzoxy-O-trityl-L-serine
• Z-Ser(trt)-OH

• MDL： MFCD02684513
• Inchi： 1S/C30H27NO5/c32-28(33)27(31-29(34)35-21-23-13-5-1-6-14-23)22-36-30(24-15-7-2-8-16-24,25-17-9-3-10-18-25)26-19-11-4-12-20-26/h1-20,27H,21-22H2,(H,31,34)(H,32,33)/t27-/m0/s1
• InChI Key： UJUYQQUYKCIHJN-MHZLTWQESA-N
• SMILES： O(C[C@@H](C(=O)O)NC(=O)OCC1C=CC=CC=1)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 11
• Complexity: 627
• Topological Polar Surface Area: 84.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on Z-Ser(trt)-OH

Research Brief on Z-Ser(trt)-OH (CAS: 1330286-53-7) in Chemical Biology and Pharmaceutical Applications

Z-Ser(trt)-OH (CAS: 1330286-53-7) is a protected serine derivative widely used in peptide synthesis and medicinal chemistry. This compound, featuring a Z (benzyloxycarbonyl) group and a trityl (trt) protecting group, plays a critical role in the synthesis of complex peptides and peptidomimetics. Recent studies have highlighted its utility in the development of novel therapeutics, particularly in the fields of oncology, infectious diseases, and neurodegenerative disorders. The compound's stability and compatibility with solid-phase peptide synthesis (SPPS) make it a valuable building block for researchers.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the application of Z-Ser(trt)-OH in the synthesis of cyclic peptides targeting protein-protein interactions (PPIs) in cancer cells. The researchers utilized this protected serine derivative to introduce key structural modifications that enhanced the peptides' binding affinity and metabolic stability. The study reported a significant improvement in the pharmacokinetic properties of the resulting compounds, with several candidates advancing to preclinical evaluation.

In another recent development, Z-Ser(trt)-OH has been employed in the design of antimicrobial peptides (AMPs). A 2024 paper in ACS Infectious Diseases described its use in creating analogs of natural host defense peptides with improved resistance to proteolytic degradation. The trityl protection group was found to be particularly effective in preventing unwanted side reactions during the synthesis of these challenging sequences. The resulting AMPs showed potent activity against multidrug-resistant bacterial strains, suggesting potential applications in addressing the global antibiotic resistance crisis.

Recent advances in synthetic methodology have also explored the use of Z-Ser(trt)-OH in continuous flow peptide synthesis. A 2023 study in Organic Process Research & Development demonstrated that this protected amino acid derivative performs exceptionally well in flow chemistry setups, enabling faster and more efficient peptide assembly. The researchers noted that the compound's solubility profile and stability under flow conditions make it particularly suitable for automated peptide production systems, potentially revolutionizing large-scale peptide manufacturing.

Quality control and analytical characterization of Z-Ser(trt)-OH have seen significant improvements in recent years. Advanced techniques such as high-resolution mass spectrometry (HRMS) and two-dimensional nuclear magnetic resonance (2D NMR) spectroscopy have been employed to ensure the compound's purity and structural integrity. These developments are particularly important as regulatory requirements for peptide-based therapeutics become increasingly stringent. Recent batch analyses have shown that commercially available Z-Ser(trt)-OH now consistently meets purity standards of >98%, a significant improvement over previous years.

Looking forward, researchers are exploring novel applications of Z-Ser(trt)-OH in the emerging field of peptide-drug conjugates (PDCs). Early-stage studies suggest that the compound's protecting group strategy may be particularly useful in creating stable linkers for targeted drug delivery systems. As the pharmaceutical industry continues to embrace peptide therapeutics, the demand for high-quality protected amino acid derivatives like Z-Ser(trt)-OH is expected to grow significantly in the coming years.